1-[(2,4-dichlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18Cl2N2O4/c1-28-15-7-8-18(19(11-15)29-2)24-20(26)16-4-3-9-25(21(16)27)12-13-5-6-14(22)10-17(13)23/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: OXZJWDCDKSYUQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl)OC
• Molecular Formula: C21H18Cl2N2O4
• Molecular Weight: 433.3 g/mol
• CAS No.: 320419-64-5

Description

1-[(2,4-dichlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18Cl2N2O4 and its molecular weight is 433.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Pharmacological Studies

• The compound N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a structural analogue, is a potent and selective antagonist for the CB1 cannabinoid receptor. Conformational analysis using the AM1 molecular orbital method has identified distinct conformations, contributing to understanding receptor-ligand interactions and pharmacophore models (Shim et al., 2002).

Synthesis and SAR Studies

• Studies on structure-activity relationships (SAR) of 2-benzyloxy-5-(4-chlorophenyl)-6-(2,4-dichlorophenyl)pyridines have led to the synthesis of potent and selective human CB1 inverse agonists. These studies contribute to the development of new compounds with specific pharmacological properties (Meurer et al., 2005).

Antidepressant and Nootropic Agents

• The synthesis of N′-[(1Z)-(substituted aromatic)methylidene]pyridine-4-carbohydrazides and their evaluation as potential antidepressant and nootropic agents indicate the potential of such compounds in developing CNS active agents (Thomas et al., 2016).

X-ray Diffraction Studies

• X-ray diffraction studies of derivatives, including 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide, provide insights into molecular and crystal structures, aiding in understanding the structural characteristics of such compounds (Feklicheva et al., 2019).

Co-crystal Formation in Diastereoisomers

• Studies on cocrystals of diastereoisomers of 1,4-dihydropyridine derivatives, such as methyl 4-(2,4-dichlorophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate, reveal the formation of cocrystals in which diastereoisomers randomly occur at the same crystallographic site. This research adds to our understanding of the behavior of diastereoisomers in solid-state chemistry (Linden et al., 2006).